Cas no 103319-06-8 (Cyclohexanone, 2-acetyl-4-(2-pyridinyl)-)

• Product Name: Cyclohexanone, 2-acetyl-4-(2-pyridinyl)-
• CAS No: 103319-06-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1136691
• PubChem ID: 20034906
• Update Time: 2025-04-20

Cyclohexanone, 2-acetyl-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-4-(2-pyridinyl)-
• 2-Acetyl-4-(2-pyridinyl)cyclohexanone
• SCHEMBL7266417
• DB-202755
• 103319-06-8

• Inchi： 1S/C13H15NO2/c1-9(15)11-8-10(5-6-13(11)16)12-4-2-3-7-14-12/h2-4,7,10-11H,5-6,8H2,1H3
• InChI Key： YTIBMSSCVFJZRV-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC=CN=2)CC1C(C)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds